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Compound of Interest

Compound Name: TA-064 metabolite M-3

Cat. No.: B15186374 Get Quote

Technical Support Center: TA-064 M-3 / TP-064
Disclaimer: Initial searches for the compound "TA-064 M-3" did not yield specific public domain

data. However, the identifier strongly resembles "TP-064," a potent and selective small

molecule inhibitor of Protein Arginine Methyltransferase 4 (PRMT4)[1]. This guide is based on

the properties of TP-064 and general principles for handling potent, likely hydrophobic, small

molecule inhibitors in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is TP-064 and what is its mechanism of action?

A1: TP-064 is a potent and selective small molecule inhibitor of PRMT4 (Protein Arginine

Methyltransferase 4).[1] PRMT4 is an enzyme that methylates arginine residues on histone and

non-histone proteins, playing a role in transcriptional regulation. By inhibiting PRMT4, TP-064

can modulate gene expression and has shown anti-proliferative effects in a subset of multiple

myeloma cell lines.[1]

Below is a simplified diagram of the signaling pathway affected by TP-064.
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Caption: Simplified signaling pathway showing TP-064 inhibition of PRMT4.

Q2: I'm having trouble dissolving TP-064. What are the recommended solvents?

A2: While specific public solubility data for TP-064 is not available, potent small molecule

inhibitors are often hydrophobic. The standard recommendation is to first attempt dissolution in

a high-purity organic solvent such as Dimethyl Sulfoxide (DMSO) to create a concentrated

stock solution. For aqueous-based assays, this stock can then be serially diluted, though care

must be taken to avoid precipitation.

Troubleshooting Guide
Issue 1: Compound Precipitation in Aqueous Media
You've successfully created a DMSO stock of TP-064, but it precipitates when diluted into your

aqueous cell culture media or assay buffer.

Cause: The low aqueous solubility of the compound is exceeded upon dilution.

Solution Workflow:
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Precipitation observed
in aqueous buffer

Is the final concentration
of organic solvent <0.5%?

Increase final volume or
decrease starting stock concentration

No

Incorporate a non-ionic surfactant
(e.g., 0.01% Tween-20 or Pluronic F-68)

in the final buffer

Yes

Re-test

Ensure vigorous mixing
during dilution

Consider a formulation
(e.g., cyclodextrin, lipid-based)

Still precipitates
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Need to prepare TP-064
in aqueous buffer/media

Direct Dilution:
Serially dilute DMSO stock

directly into media

Does it precipitate at the
highest working concentration?

Proceed with experiment

No

Try Surfactant-Assisted Dilution:
Add stock to media containing
0.1% BSA or 0.05% Tween-20

Yes

Does it precipitate?

No

Use Cyclodextrin Formulation:
Complex TP-064 with HP-β-CD

before dilution

Yes

Run vehicle and formulation
controls for toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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